Cas no 20897-49-8 (6-Benzothiazolamine,2-(fluoromethyl)-)

• Product Name: 6-Benzothiazolamine,2-(fluoromethyl)-
• CAS No: 20897-49-8
• MF: C₈H₇FN₂S
• MW: 182.217983484268
• CID: 241749
• Update Time: 2024-01-26

6-Benzothiazolamine,2-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolamine,2-(fluoromethyl)-
• 2-(Fluoromethyl)-1,3-benzothiazol-6-amine
• 2-Aethylmercapto-6-amino-3H-pyrimidin-4-on
• 2-ethylsulfanyl-6-am
• 2-Ethylthio-4-amino-6-oxypyrimidine
• 2-fluoromethyl-benzothiazol-6-ylamine
• 4(1H)-Pyrimidinone, 6-amino-2-(ethylthio)-
• 4-Pyrimidinol, 6-amino-2-(ethylthio)-
• 6-amino-2-(ethylsulfanyl)pyrimidin-4(3H)-one
• 6-Amino-2-(ethylthio)-1H-pyrimidin-4-one
• 6-Amino-2-(ethylthio)-4(1H)-pyrimidinone
• 6-Amino-2-ethylthiouracil
• EINECS 253-579-9
• Benzothiazole, 6-amino-2-(fluoromethyl)- (8CI)
• 6-Benzothiazolamine, 2-(fluoromethyl)-

• Inchi： 1S/C8H7FN2S/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4,10H2
• InChI Key： HZLQUZMSBHIABG-UHFFFAOYSA-N
• SMILES： S1C2=CC(N)=CC=C2N=C1CF

Computed Properties

• Exact Mass: 182.03151
• Monoisotopic Mass: 182.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 334.2±22.0 °C(Predicted)
• PSA: 38.91
• pka: 2.47±0.10(Predicted)